Cas no 1324701-52-1 (5-chloro-2-fluoro-N-methoxybenzamide)

• Product Name: 5-chloro-2-fluoro-N-methoxybenzamide
• CAS No: 1324701-52-1
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 5158906
• Update Time: 2025-10-30

5-chloro-2-fluoro-N-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-N-methoxybenzamide
• Benzamide, 5-chloro-2-fluoro-N-methoxy-

• Inchi： 1S/C8H7ClFNO2/c1-13-11-8(12)6-4-5(9)2-3-7(6)10/h2-4H,1H3,(H,11,12)
• InChI Key： RHNYSPJPDJGSLM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(NOC)=O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-fluoro-N-methoxybenzamide

Recent Advances in the Study of 5-chloro-2-fluoro-N-methoxybenzamide (CAS: 1324701-52-1)

5-chloro-2-fluoro-N-methoxybenzamide (CAS: 1324701-52-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the context of modern medicinal chemistry.

The compound 5-chloro-2-fluoro-N-methoxybenzamide belongs to the class of benzamide derivatives, which are known for their diverse pharmacological properties. Recent synthetic approaches have optimized the production of this compound, ensuring high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties, confirming its identity and stability under various conditions.

In terms of biological activity, 5-chloro-2-fluoro-N-methoxybenzamide has shown promising results in preliminary screenings. Studies indicate that it exhibits inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research has demonstrated its potential as a modulator of protein kinases, which play a critical role in cell signaling and proliferation. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting diseases such as cancer and autoimmune disorders.

Mechanistic studies have further elucidated the interactions between 5-chloro-2-fluoro-N-methoxybenzamide and its biological targets. Computational modeling and molecular docking simulations have revealed key binding interactions, providing a structural basis for its activity. These insights are instrumental in guiding the design of more potent and selective analogs, which could enhance therapeutic efficacy while minimizing off-target effects.

Despite these advancements, challenges remain in the development of 5-chloro-2-fluoro-N-methoxybenzamide as a viable drug candidate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the pharmacokinetic properties of the compound, with modifications to its chemical structure aimed at improving its drug-like characteristics.

In conclusion, 5-chloro-2-fluoro-N-methoxybenzamide (CAS: 1324701-52-1) represents a promising scaffold in medicinal chemistry, with potential applications in the treatment of various diseases. Continued research into its synthesis, biological activity, and mechanism of action will be essential for translating these findings into clinical applications. The integration of multidisciplinary approaches, including synthetic chemistry, computational biology, and pharmacology, will be key to unlocking the full therapeutic potential of this compound.